Cas no 13147-86-9 (2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]-)

• Product Name: 2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]-
• CAS No: 13147-86-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 212683
• PubChem ID: 114468
• Update Time: 2025-04-19

2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,hexahydro-3-[(phenylmethyl)amino]-
• 3-(benzylamino)azepan-2-one
• 3-(benzylamino)hexahydro-2H-azepin-2-one
• NS00052103
• EINECS 236-085-8
• DTXSID50927213
• AKOS000251894
• 13147-86-9
• SB46455
• SCHEMBL7095007
• 6-(Benzylamino)-3,4,5,6-tetrahydro-2H-azepin-7-ol

• Inchi： 1S/C13H18N2O/c16-13-12(8-4-5-9-14-13)15-10-11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2,(H,14,16)
• InChI Key： JRGFAORRKSDLLX-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCN1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 420.8°Cat760mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.56
• PSA: 41.13